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Compound of Interest

Compound Name: N-Methoxy-N-methylacetamide

Cat. No.: B046778 Get Quote

An In-depth Technical Guide to N-Methoxy-N-methylacetamide

This technical guide provides comprehensive information on N-Methoxy-N-methylacetamide,

a versatile reagent in organic synthesis, particularly relevant for researchers, scientists, and

professionals in drug development.

Chemical Identity and Molecular Structure
N-Methoxy-N-methylacetamide, also known as a Weinreb amide, is a valuable synthetic

intermediate.[1][2] Its structure allows for the controlled formation of carbon-carbon bonds,

making it a key component in the synthesis of complex molecules, including natural products

and active pharmaceutical ingredients.[1][3]

Identifier Data

CAS Number 78191-00-1[4][5][6]

Molecular Formula C4H9NO2[4][5]

Molecular Weight 103.12 g/mol [4][5]

IUPAC Name N-methoxy-N-methylacetamide[5]

Canonical SMILES CC(=O)N(C)OC[4][5]

Synonyms
N-Methyl-N-methoxyacetamide, N-Acetyl-N,O-

dimethylhydroxylamine[5]
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Molecular Structure: The molecule features an acetamide core where the nitrogen atom is

substituted with both a methyl group and a methoxy group.

Physicochemical Properties
N-Methoxy-N-methylacetamide is a clear, colorless liquid at room temperature.[1][7] A

summary of its key physical and chemical properties is presented below.

Property Value

Appearance Clear colorless liquid[1][7]

Boiling Point 152 °C[4][7]

94 °C / 100 mmHg

42-44 °C / 20 mmHg[1]

Density 0.97 g/mL at 25 °C[1]

Flash Point 49 °C (closed cup)[4][8]

Refractive Index n20/D 1.426[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N-Methoxy-N-
methylacetamide.

Spectroscopy Data

¹H NMR (400 MHz, CDCl₃) δ 3.65 (s, 3H), 3.13 (s, 3H), 2.08 (s, 3H)[9]

¹³C NMR (100 MHz, CDCl₃) δ 172.0, 61.1, 32.0, 19.8[9]

Infrared (IR) (Pure Sample) 3497, 2971, 2941, 2824, 1663 cm⁻¹[1]

Synthesis of N-Methoxy-N-methylacetamide
A common and efficient method for the preparation of N-Methoxy-N-methylacetamide
involves the reaction of acetyl chloride with N,O-dimethylhydroxylamine hydrochloride.[1][9]
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Experimental Protocol
This protocol is based on the reaction between acetyl chloride and N,O-dimethylhydroxylamine

hydrochloride in the presence of a base like pyridine or triethylamine (TEA).[1][9]

Materials:

N,O-Dimethylhydroxylamine hydrochloride

Acetyl chloride

Pyridine or Triethylamine (TEA)

Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Ether

Procedure:

A mixture of N,O-dimethylhydroxylamine hydrochloride (1.0 eq) in dichloromethane (DCM) is

cooled to 0 °C.[9]

Triethylamine (2.0 eq) is slowly added to the cooled mixture, which is then stirred for 10

minutes.[9]

Acetyl chloride (1.0 eq) is added dropwise to the reaction mixture at 0 °C.[9]

The reaction is allowed to warm to room temperature (22 °C) and stirred overnight.[9]

The reaction is quenched by the addition of a saturated NaHCO₃ solution.[9]

The biphasic solution is separated, and the aqueous layer is extracted with DCM.[9]
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The combined organic layers are washed with brine, dried over MgSO₄, filtered, and

concentrated under reduced pressure to yield the product as a colorless liquid.[9]

Synthesis Workflow Diagram

Reactants

Reaction Process Work-up

N,O-Dimethylhydroxylamine
Hydrochloride

Mix Reactants in DCM at 0 °C

Acetyl Chloride

Pyridine or TEA

DCM

Stir Overnight at Room Temp. Quench with sat. NaHCO₃ Extract with DCM Wash with Brine Dry over MgSO₄ Concentrate in vacuo N-Methoxy-N-methylacetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Methoxy-N-methylacetamide.

Applications in Research and Drug Development
N-Methoxy-N-methylacetamide serves multiple roles in chemical synthesis and

pharmaceutical development:

Weinreb Amide Chemistry: As a Weinreb amide, it is a key precursor for the synthesis of

ketones and aldehydes.[1][2] This is particularly useful in drug development for constructing

complex molecular scaffolds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://www.benchchem.com/product/b046778?utm_src=pdf-body-img
https://www.benchchem.com/product/b046778?utm_src=pdf-body
https://www.benchchem.com/product/b046778?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6466684.htm
https://www.bocsci.com/product/n-methoxy-n-methylacetamide-cas-78191-00-1-327751.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Natural Products: It has been utilized in the synthesis of marine natural

products such as myriaporone and usneoidone, where it acts as a ketone synthon.[1][2]

Antitumor Agents: It has been used to prepare an enantiopure derivative of 2-aminopropanol,

a building block for potent antitumor agents.[4]

Solvent and Reagent: Its excellent solvating properties for a wide range of organic

compounds make it a useful solvent in organic reactions.[3] It also serves as an intermediate

for reactions like amide formation and alkylation and can efficiently acetylate polycarbonyl

compounds.[3][10]

Pharmaceutical Formulations: In drug formulation, it can act as a stabilizer and may enhance

the bioavailability of active pharmaceutical ingredients (APIs).[3]

Safety and Handling
N-Methoxy-N-methylacetamide is a flammable liquid and vapor.[11] Proper safety

precautions are essential during its handling and storage.

Safety and Handling Summary
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Aspect Recommendation

Hazard Statement H226: Flammable liquid and vapor[5][11]

Handling

Handle in a well-ventilated area.[11][12] Keep

away from heat, sparks, open flames, and other

ignition sources.[11] Use non-sparking tools and

take measures to prevent static discharge.[11]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[11] Recommended

storage temperature is between 10°C - 25°C.[4]

Personal Protective Equipment (PPE)
Wear protective gloves, protective clothing, eye

protection, and face protection.[8][11]

Fire-fighting
Use dry chemical, carbon dioxide, or alcohol-

resistant foam as extinguishing media.[11]

First Aid

In case of skin contact, remove contaminated

clothing and rinse skin with water.[11] If inhaled,

move to fresh air.[11] In case of eye contact,

rinse with water for at least 15 minutes.[11] If

ingested, rinse mouth with water and do not

induce vomiting.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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